Cas no 150767-00-3 ((E)-tert-Butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate)

• Product Name: (E)-tert-Butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate
• CAS No: 150767-00-3
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 1082658
• PubChem ID: 6876678
• Update Time: 2025-10-31

(E)-tert-Butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-tert-Butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate
• tert-butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate
• tert-butyl N-[(E)-(4-methoxyphenyl)methylideneamino]carbamate
• (E)-tert-Butyl2-(4-methoxybenzylidene)hydrazinecarboxylate
• t-Butyl 2-(4-methoxybenZylidene)hydraZinecarboxylate
• AKOS022177721
• 150767-00-3
• SCHEMBL2488962
• N'-[(E)-(4-methoxyphenyl)methylidene](tert-butoxy)carbohydrazide
• TERT-BUTYL 3-(4-METHOXYBENZYLIDENE)CARBAZATE
• MFCD00027684

• Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(16)15-14-9-10-5-7-11(17-4)8-6-10/h5-9H,1-4H3,(H,15,16)/b14-9+
• InChI Key： IWKLCYXLUROGIV-NTEUORMPSA-N
• SMILES： O(C(N/N=C/C1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.9Ų

Additional information on (E)-tert-Butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate

Introduction to (E)-tert-Butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate (CAS No. 150767-00-3)

(E)-tert-Butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate, with the CAS number 150767-00-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of hydrazine derivatives and has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

The molecular structure of (E)-tert-butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate consists of a hydrazinecarboxylate moiety linked to a 4-methoxybenzylidene group, with a trans configuration denoted by the (E) prefix. The presence of the tert-butyl group enhances the steric hindrance around the reactive sites, which can influence its reactivity and interaction with biological targets.

In recent years, there has been growing interest in hydrazine derivatives due to their versatile pharmacological properties. These compounds have been explored for their potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The methoxy group in the benzene ring of (E)-tert-butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate adds an additional layer of functionality, which can modulate its biological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have utilized derivatives of hydrazinecarboxylate to develop novel drug candidates that exhibit improved efficacy and reduced side effects. The tert-butyl group, in particular, has been shown to enhance binding affinity and metabolic stability, making it a valuable feature in drug design.

Recent studies have highlighted the importance of understanding the electronic and steric properties of hydrazine derivatives in their role as pharmacological agents. The electron-withdrawing nature of the carbonyl group and the electron-donating effect of the methoxy group in (E)-tert-butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate contribute to its overall reactivity and biological activity. This balance of electronic effects makes it a promising candidate for further investigation.

The synthesis of (E)-tert-butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate involves several key steps that require precise control over reaction conditions. The formation of the hydrazinecarboxylate group typically involves the reaction of a hydrazide with an acid chloride or an ester. The subsequent introduction of the 4-methoxybenzylidene group requires careful consideration to ensure regioselectivity and high yield.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with various biological targets makes it a versatile tool for drug discovery. Additionally, its structural features allow for modifications that can fine-tune its pharmacological properties, making it adaptable for different therapeutic needs.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular modeling techniques have been employed to predict the interactions between (E)-tert-butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate and biological targets, providing insights into its mechanism of action. These studies have helped researchers design more effective derivatives with enhanced therapeutic potential.

The future directions for research on this compound include exploring its efficacy in vivo and optimizing its chemical structure for better pharmacokinetic properties. By leveraging advances in synthetic chemistry and computational methods, scientists aim to develop new analogs that offer improved therapeutic benefits.

In conclusion, (E)-tert-butyl 2-(4-methoxybenzylidene)hydrazinecarboxylate (CAS No. 150767-00-3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicinal chemistry.